2-Chloro-5-(pyrimidin-4-YL)benzoic acid

Specification

• Molecular Formula: C11H7ClN2O2
• Molecular Weight: 234.64 g/mol
• IUPAC Name: 2-chloro-5-pyrimidin-4-ylbenzoic acid
• Standard InChI: InChI=1S/C11H7ClN2O2/c12-9-2-1-7(5-8(9)11(15)16)10-3-4-13-6-14-10/h1-6H,(H,15,16)
• Standard InChI Key: GNSCDDSMDVAGCR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=NC=NC=C2)C(=O)O)Cl

Introduction

2-Chloro-5-(pyrimidin-4-yl)benzoic acid is an aromatic compound that features a benzoic acid moiety substituted with a chloro group and a pyrimidine ring. This compound is notable for its potential applications in medicinal chemistry, particularly as an intermediate in the synthesis of various pharmaceuticals. Its systematic name reflects its structural components, which include a chloro substituent at the 2-position and a pyrimidine ring at the 5-position of the benzoic acid structure.

Synthesis Methods

The synthesis of 2-Chloro-5-(pyrimidin-4-yl)benzoic acid typically involves the chlorination of benzoic acid derivatives followed by the introduction of the pyrimidine moiety. The reaction conditions, including temperature, solvent choice, and reaction time, are critical for optimizing yield and purity. For instance, reactions may require heating under reflux conditions to facilitate the chlorination or cyclization processes effectively.

Biological Activity and Applications

2-Chloro-5-(pyrimidin-4-yl)benzoic acid and its derivatives have shown varying degrees of biological activity, including anti-tumor effects and inhibition of specific enzymatic pathways. Studies have indicated that these compounds can interact with biological targets through their functional groups, making them valuable in medicinal chemistry research.

Thermal Stability and Analytical Techniques

Thermal analysis methods such as differential scanning calorimetry (DSC) have been employed to study the thermal stability of this compound, providing insights into its behavior under heat. Additionally, techniques like NMR and IR spectroscopy are used to analyze its chemical structure and functional groups.

Comparison with Related Compounds

Another related compound, 2-Chloro-5-(pyrimidin-5-yl)benzoic acid, is known for its role as an inhibitor of eukaryotic translation initiation factor 4E (eIF4E), which is implicated in various cancers. This highlights the diverse biological activities that can arise from subtle structural differences in pyrimidine-substituted benzoic acids.

Research Findings and Future Directions

Research on 2-Chloro-5-(pyrimidin-4-yl)benzoic acid is ongoing, with a focus on its potential therapeutic applications. The compound's ability to serve as a building block in synthetic chemistry makes it a valuable tool for developing new pharmaceuticals. Further studies are needed to fully explore its biological activity and potential uses in medicine.